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Sorption and Mobility Parameters

Parameter Value / Characteristic Conditions / Notes Source

Koc (Sorption
Coefficient)

510 Moderately to strongly sorbed;
indicates low mobility in typical

agricultural topsoils.

[1]

Soil Half-Life
(DT50)

~60 days "Moderately persistent" in soil. [1]

Mobility
Classification

"Very low soil mobility" / "Weak

migration ability" (for related
propaquizafop)

Not expected to leach significantly

in most agricultural soils.

[1] [2]

Water Solubility 0.61 mg/L @ 20°C, pH 7 Low solubility contributes to low
leaching potential.

[3]

Degradation Pathway & Metabolites

Quizalofop-P-ethyl does not persist long in its original form. It rapidly hydrolyzes to its major metabolite,

quizalofop-acid, which is also herbicidally active. This primary metabolite can be further broken down into

other compounds.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 4 Tech Support

https://www.smolecule.com/products/s001433?utm_src=pdf-body
https://www.smolecule.com/products/s001433?utm_src=pdf-interest
http://extoxnet.orst.edu/pips/quizalof.htm
http://extoxnet.orst.edu/pips/quizalof.htm
http://extoxnet.orst.edu/pips/quizalof.htm
https://www.nature.com/articles/s41598-023-32771-6
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/583.htm
https://www.smolecule.com/products/s001433?utm_src=pdf-body
https://www.smolecule.com/products/s001433?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


The following diagram illustrates the major degradation pathway of quizalofop-P-ethyl in the environment:
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The primary degradation pathway of quizalofop-P-ethyl in soil.

Key Studies on Environmental Fate

Field Dissipation in Sunflower Cultivation: A study found the soil dissipation of quizalofop-P-ethyl

to be very fast, with a half-life of only 0.55 to 0.68 days. The herbicide was not detected below the
10-cm soil layer, confirming its low mobility in that specific silty clay soil. Runoff losses were minimal

[4].
Risk in Low-Organic Carbon Soils: A critical study compared its behavior in railway track soils (with

low organic carbon) to agricultural soils. Degradation was slower, and mobility was higher in the
railway soils. The study predicted the highest leaching potential for quizalofop-acid, the primary

metabolite [5].
Behavior of Related Compound (Propaquizafop): Research on the related herbicide

propaquizafop, which degrades to quizalofop-P, classified it as a pesticide with weak migration
ability. It was not found in leachates and remained in the top 0-5 cm of soil [2].
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Analytical Methods for Study

The cited research uses sophisticated techniques to study quizalofop and its metabolites.

Extraction: Common methods include solid-liquid extraction [6] and the European version of

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, Safe) using solvents like acetone or acetonitrile
[6].

Analysis: Liquid chromatography coupled to tandem mass spectrometry (LC-MS/MS) is the
most common technique due to its high sensitivity and selectivity [4] [6]. Liquid chromatography
coupled to high-resolution mass spectrometry (LC-HRMS, e.g., Orbitrap) is also used, allowing
for target, post-run target, and non-target analysis, which is ideal for identifying unknown metabolites

[6] [7].

Key Takeaways for Researchers

Agricultural Topsoils: Quizalofop-P-ethyl itself has low leaching potential in typical agricultural
topsoils due to its strong sorption and rapid dissipation.

Critical Metabolite: The environmental risk assessment must prioritize quizalofop-acid, which is
more mobile and persistent than the parent compound.

Worst-Case Scenarios: The leaching potential significantly increases in scenarios with low soil
organic carbon content, such as railway ballast, construction sands, or sub-soils.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 4 Tech Support

https://www.sciencedirect.com/science/article/abs/pii/S0048969717316881
https://www.sciencedirect.com/science/article/abs/pii/S0147651318302914
https://www.smolecule.com/products/b001433#quizalofop-p-sorption-and-mobility-in-soil
https://www.smolecule.com/products/b001433#quizalofop-p-sorption-and-mobility-in-soil
https://www.smolecule.com/products/b001433#quizalofop-p-sorption-and-mobility-in-soil
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s001433?utm_src=pdf-bulk
https://www.smolecule.com/products/s001433?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

